molecular formula C12H19IN2 B13266749 1-Cyclopentyl-3,5-diethyl-4-iodo-1H-pyrazole

1-Cyclopentyl-3,5-diethyl-4-iodo-1H-pyrazole

Cat. No.: B13266749
M. Wt: 318.20 g/mol
InChI Key: ZPHAXYWMJYNVNZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-Cyclopentyl-3,5-diethyl-4-iodo-1H-pyrazole is a pyrazole-based heterocyclic compound characterized by a cyclopentyl group at the N1 position, diethyl substituents at the 3- and 5-positions, and an iodine atom at the 4-position. Pyrazole derivatives are renowned for their structural versatility and applications in medicinal chemistry, agrochemicals, and materials science . The diethyl groups contribute to lipophilicity, which may influence solubility and bioavailability, while the cyclopentyl moiety adds conformational rigidity .

Properties

Molecular Formula

C12H19IN2

Molecular Weight

318.20 g/mol

IUPAC Name

1-cyclopentyl-3,5-diethyl-4-iodopyrazole

InChI

InChI=1S/C12H19IN2/c1-3-10-12(13)11(4-2)15(14-10)9-7-5-6-8-9/h9H,3-8H2,1-2H3

InChI Key

ZPHAXYWMJYNVNZ-UHFFFAOYSA-N

Canonical SMILES

CCC1=C(C(=NN1C2CCCC2)CC)I

Origin of Product

United States

Chemical Reactions Analysis

1-Cyclopentyl-3,5-diethyl-4-iodo-1H-pyrazole undergoes various chemical reactions, including:

Mechanism of Action

The mechanism of action of 1-Cyclopentyl-3,5-diethyl-4-iodo-1H-pyrazole involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s structure allows it to bind to active sites, inhibiting or modulating the activity of these targets. This interaction can lead to various biological effects, including enzyme inhibition or receptor antagonism .

Comparison with Similar Compounds

Comparison with Similar Pyrazole Derivatives

Structural and Substituent Analysis

Key structural differences among pyrazole derivatives arise from substituent type, position, and electronic properties. Below is a comparative analysis:

Compound Name Substituents (Positions) Molecular Weight (g/mol) Key Features
1-Cyclopentyl-3,5-diethyl-4-iodo-1H-pyrazole Cyclopentyl (N1), Diethyl (3,5), Iodo (4) ~366.2 (estimated) High steric bulk, iodine enhances electrophilicity, lipophilic diethyl groups.
3,5-Diphenyl-1H-pyrazole Phenyl (3,5) 220.27 Planar aromatic substituents; COX-2 inhibitor (e.g., Celecoxib analog).
Diethyl 4-amino-1-(3-chlorophenyl)-1H-pyrazole-3,5-dicarboxylate 3-Chlorophenyl (N1), Diethyl carboxylate (3,5), Amino (4) 381.82 Electron-withdrawing carboxylates; monoclinic crystal structure.
1-Cyclopentyl-3,5-dimethyl-1H-pyrazole-4-carbaldehyde Cyclopentyl (N1), Methyl (3,5), Carbaldehyde (4) 206.29 Smaller alkyl groups; aldehyde enables further functionalization.
1-Cyclopentyl-3,5-bis(3,4-dimethylphenyl)-1H-pyrazole Cyclopentyl (N1), Bis(3,4-dimethylphenyl) (3,5) 344.5 Bulky aromatic substituents; potential for π-π stacking interactions.

Key Observations :

  • Electronic Effects: The iodine atom at position 4 is strongly electron-withdrawing, contrasting with electron-donating groups (e.g., amino in ) or neutral substituents (e.g., methyl in ).
  • Crystallography : While 3,5-diphenylpyrazole and diethyl carboxylate derivatives have well-documented crystal structures , the iodine in the target compound may facilitate heavy-atom phasing in X-ray studies .
Physicochemical Properties
  • Lipophilicity : Diethyl groups enhance lipophilicity (logP ~3.5 estimated) compared to methyl (logP ~2.1) or carboxylate derivatives (logP ~1.8) .
  • Solubility: The iodine atom may reduce aqueous solubility relative to polar analogs like carboxylates or aminopyrazoles .
  • Thermal Stability : Bulky substituents (e.g., cyclopentyl, diethyl) likely improve thermal stability compared to smaller alkyl or aryl groups .

Biological Activity

1-Cyclopentyl-3,5-diethyl-4-iodo-1H-pyrazole is a heterocyclic compound belonging to the pyrazole family, characterized by its five-membered ring structure that includes two nitrogen atoms and an iodine atom. This compound has garnered attention due to its potential biological activities and applications in medicinal chemistry.

  • Molecular Formula : C12H16I N2
  • Molecular Weight : 318.20 g/mol
  • Structure : The compound features a cyclopentyl group and two ethyl substituents at the 3 and 5 positions, along with an iodine atom at the 4 position.

The biological activity of 1-Cyclopentyl-3,5-diethyl-4-iodo-1H-pyrazole typically involves interactions with specific molecular targets, such as enzymes or receptors. These interactions can lead to:

  • Enzyme Inhibition : The compound may inhibit specific enzymes involved in various biochemical pathways.
  • Receptor Modulation : It may modulate the activity of certain receptors, influencing cellular signaling pathways.

In vitro Studies

Research has shown that 1-Cyclopentyl-3,5-diethyl-4-iodo-1H-pyrazole exhibits significant biological activity against various targets. For instance:

  • Antiviral Activity : Studies indicate potential antiviral properties, particularly against RNA viruses by targeting cellular kinases such as AAK1 (Adaptor Associated Kinase 1) which plays a crucial role in viral entry processes .

Comparative Analysis with Similar Compounds

A comparative analysis with structurally similar pyrazole derivatives reveals differences in biological activity:

Compound NameStructural FeaturesUnique Biological Properties
1-Cyclopentyl-4-iodo-1H-pyrazoleLacks ethyl groups at positions 3 and 5Exhibits different enzyme inhibition profiles
1-Cyclopentyl-4-bromo-1H-pyrazoleBromine instead of iodine at position 4Varies in reactivity patterns compared to iodine derivatives
1-Cyclopentyl-3-(ethoxymethyl)-4-iodo-1H-pyrazoleContains an ethoxymethyl groupAltered solubility and reactivity; potential for different biological effects

Case Study 1: Antiviral Properties

In a study exploring the antiviral effects of pyrazole derivatives, it was found that compounds similar to 1-Cyclopentyl-3,5-diethyl-4-iodo-1H-pyrazole exhibited promising activity against dengue virus. The research highlighted that targeting AAK1 could represent a viable strategy for developing broad-spectrum antiviral agents .

Case Study 2: Enzyme Inhibition

Another study focused on the inhibition of specific kinases by pyrazole derivatives. The findings suggested that modifications in the structure of pyrazoles significantly influenced their inhibitory potency against various kinases involved in cancer progression .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.